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Compound of Interest

Compound Name: Erucyl methane sulfonate

Cat. No.: B7803971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety information for erucyl
methane sulfonate. Due to the limited availability of a specific Material Safety Data Sheet
(MSDS) for this compound, this guide incorporates data for erucyl methane sulfonate where
available, and leverages safety information from the closely related and well-studied alkylating
agent, ethyl methanesulfonate (EMS), to provide a comprehensive hazard assessment.
Researchers should handle erucyl methane sulfonate with the same precautions as a known
mutagen and potential carcinogen.

Chemical and Physical Properties

This section outlines the known chemical and physical properties of erucyl methane
sulfonate, with comparative data from ethyl methanesulfonate for context.
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Ethyl Methanesulfonate

Property Erucyl Methane Sulfonate .
(for comparison)
CAS Number 102542-59-6[1] 62-50-0[2]
Molecular Formula C23H4603S[1] C3H803S|2]
Molecular Weight 402.68 g/mol [1] 124.16 g/mol [2]
Not specified; likely a waxy
] ) T Clear, colorless to yellow
Appearance solid or viscous liquid at room o
liquid[2][3]
temperature
Boiling Point Not available 213-214 °C at 760 mmHg
Melting Point Not available <-25°C
Flash Point Not available 100 °C (212 °F)[2]
. Not available; likely soluble in o _
Solubility ] Miscible with water[4]
organic solvents
Density Not available 1.160 g/cm3
Vapor Pressure Not available 0.27 hPa at 25 °C
Storage Temperature -20°C[5] Room temperature
Purity >99%]1] Not applicable

Hazard Identification and Toxicological Profile

While specific toxicological data for erucyl methane sulfonate is not readily available, the

presence of the methanesulfonate ester functional group suggests a high potential for

alkylating activity, similar to ethyl methanesulfonate. Alkyl methanesulfonates are known to be

potent mutagens and carcinogens.
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Hazard Category

Inferred Hazards for Erucyl Methane
Sulfonate (based on EMS data)

Acute Toxicity

Harmful if swallowed.[3]

Skin Corrosion/Irritation

Causes skin irritation.[5]

Serious Eye Damage/Irritation

Causes serious eye irritation.[5]

Respiratory/Skin Sensitization

May cause respiratory irritation.[5]

Germ Cell Mutagenicity

Suspected to cause genetic defects.[3]

Carcinogenicity

Suspected of causing cancer. Ethyl
methanesulfonate is listed as reasonably

anticipated to be a human carcinogen.[3]

Reproductive Toxicity

Possible risk of impaired fertility or harm to the
unborn child.[3]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[5]

Specific Target Organ Toxicity (Repeated

Exposure)

Data not available.

Aspiration Hazard

Data not available.

Warning: Erucyl methane sulfonate should be handled as a potential carcinogen and

mutagen. All exposure routes (inhalation, ingestion, skin contact) should be avoided.

Experimental Protocols

General Handling and Storage

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area at -20°C.[5]

Keep away from oxidizing agents and strong bases.

Handling:

e Use only in a designated chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles
with side shields, and chemical-resistant gloves (e.g., nitrile).

e Avoid inhalation of any dust or aerosols.
e Prevent contact with skin and eyes.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Representative Synthesis of an Alkyl Methanesulfonate

The following is a general procedure for the synthesis of alkyl methanesulfonates, which could
be adapted for erucyl methane sulfonate, derived from patent literature.

Materials:

Erucyl alcohol

Methanesulfonyl chloride

Aromatic organic solvent (e.g., toluene, xylene)

Tertiary amine (e.g., triethylamine)

Aqueous solution of an alkali metal carbonate (e.g., sodium carbonate)

Procedure:

In a reaction vessel under an inert atmosphere (e.g., nitrogen), dissolve erucyl alcohol and
methanesulfonyl chloride in the aromatic organic solvent.

Cool the mixture to 10-15°C.

Slowly add the tertiary amine dropwise to the solution while maintaining the temperature.

Allow the reaction to proceed for several hours.
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» Wash the resulting solution with the agueous alkali metal carbonate solution to neutralize
any remaining acid and remove impurities.

e Separate the organic layer.

e The solvent can be removed under reduced pressure to yield the crude erucyl methane
sulfonate, which can then be further purified.

Visualizations
Hazard Assessment Workflow

The following diagram illustrates a logical workflow for assessing the hazards of a compound
with limited safety data, such as erucyl methane sulfonate.
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Caption: A workflow for hazard assessment of chemicals with limited safety data.
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Alkylating Agent Mechanism of Action

This diagram illustrates the general mechanism by which an alkylating agent like a

methanesulfonate can modify a biological nucleophile, such as a DNA base, leading to

potential mutagenesis.
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Caption: General mechanism of action for an alkylating methanesulfonate.

First Aid Measures

The following first-aid measures are based on the known hazards of similar alkylating agents.

 In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

 In case of skin contact: Immediately remove all contaminated clothing. Wash the affected

area thoroughly with soap and plenty of water for at least 15 minutes. Seek immediate

medical attention.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

 In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Seek immediate medical attention.
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Disposal Considerations

Dispose of this material and its container as hazardous waste. Do not allow it to enter drains or
the environment. Follow all local, state, and federal regulations for hazardous waste disposal.

This guide is intended for informational purposes only and should not be considered a
substitute for a formal MSDS. It is the responsibility of the user to conduct a thorough risk
assessment before handling erucyl methane sulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Erucyl Methane Sulfonate: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803971#erucyl-methane-sulfonate-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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